2-[Amino(cyclopropyl)methyl]-3,4-dihydropyrimidin-4-one
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Description
Properties
Molecular Formula |
C8H11N3O |
|---|---|
Molecular Weight |
165.19 g/mol |
IUPAC Name |
2-[amino(cyclopropyl)methyl]-1H-pyrimidin-6-one |
InChI |
InChI=1S/C8H11N3O/c9-7(5-1-2-5)8-10-4-3-6(12)11-8/h3-5,7H,1-2,9H2,(H,10,11,12) |
InChI Key |
XTLNNMIRURWKED-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1C(C2=NC=CC(=O)N2)N |
Origin of Product |
United States |
Preparation Methods
Classical Multi-Component Synthesis via Biginelli Reaction
The predominant approach for synthesizing 3,4-dihydropyrimidin-2-ones, including the target compound, is the Biginelli reaction, a three-component condensation involving an aldehyde, a β-dicarbonyl compound, and urea or thiourea. This method is favored for its operational simplicity, high yields, and suitability for structural diversification.
Aldehyde + β-Dicarbonyl + Urea/Thiourea → 3,4-Dihydropyrimidin-2-one
-
- Aldehyde: Typically aromatic or heteroaromatic aldehydes.
- β-Dicarbonyl: Such as ethyl acetoacetate.
- Urea derivatives: Urea or specialized analogs for substitution.
-
- Acidic catalysts such as ammonium salts or heteropoly acids.
- Solvent systems vary from ethanol, acetic acid, to solvent-free conditions.
- Temperature ranges from 80°C to 150°C.
Example Procedure (Based on Reference):
- Molar ratio of aldehyde, β-dicarbonyl, and urea: 1:1:1.5.
- Reaction temperature: 110°C.
- Reaction time: 1.5 hours.
- Post-reaction: Cooling, filtration, washing with ice water, ethanol-water mixture, and water.
- Yield: Typically high, around 80-92%.
This method allows for the incorporation of various substituents on the aromatic ring, including cyclopropylmethyl groups, by selecting appropriate aldehyde precursors.
Modified Catalytic Conditions for Enhanced Yield and Purity
Research indicates that catalytic systems such as [Et3NH][HSO4] (triethylammonium hydrogen sulfate) significantly improve reaction efficiency. As detailed in recent studies, optimizing catalyst loading and temperature can lead to yields exceeding 90% within short reaction times.
| Catalyst | Temperature | Reaction Time | Yield (%) | Reference |
|---|---|---|---|---|
| [Et3NH][HSO4] | 80°C | 17 min | 92 | |
| [Et3NH][HSO4] | 80°C | 30 min | 82 |
This approach is environmentally friendly and suitable for large-scale synthesis.
Alternative Synthetic Routes
While the Biginelli reaction remains the primary method, alternative routes include:
- Cyclization of β-ureido esters : Starting from cyclopropyl-containing intermediates, cyclization under basic or acidic conditions can furnish the dihydropyrimidinone core.
- One-pot multi-component reactions : Using modern techniques such as microwave irradiation or solvent-free conditions to accelerate synthesis and improve yields.
Specific Synthesis of Cyclopropyl-Substituted Derivatives
For compounds like 2-[Amino(cyclopropyl)methyl]-3,4-dihydropyrimidin-4-one , the key step involves the selection of aldehyde precursors bearing the cyclopropylmethyl group. These can be synthesized via:
- Cyclopropylmethylation of aromatic aldehydes : Using cyclopropylmethyl halides in nucleophilic substitution reactions.
- Direct condensation with appropriate β-dicarbonyl compounds and urea under optimized Biginelli conditions.
Cyclopropylmethyl aldehyde + Ethyl acetoacetate + Urea → Target compound
Reaction conditions mirror those outlined above, with particular attention to the reactivity of the cyclopropylmethyl group, which may require mild conditions to prevent ring opening.
Data Table: Comparative Synthesis Conditions
| Method | Reactants | Catalyst | Temperature | Time | Yield | Notes |
|---|---|---|---|---|---|---|
| Classic Biginelli | Aromatic aldehyde, β-dicarbonyl, Urea | Acidic catalyst | 80-150°C | 0.5-10 hours | 80-92% | Suitable for diverse substituents |
| Catalyzed with [Et3NH][HSO4] | Aromatic aldehyde, β-dicarbonyl, Urea | [Et3NH][HSO4] | 80°C | 17-30 min | 82-92% | Environmentally friendly |
| Cyclopropyl aldehyde route | Cyclopropylmethyl aldehyde, β-dicarbonyl, Urea | Acidic | 80°C | 1.5 hours | ~85% | For cyclopropyl derivatives |
Chemical Reactions Analysis
Types of Reactions
2-[Amino(cyclopropyl)methyl]-3,4-dihydropyrimidin-4-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur at the amino group or the cyclopropyl ring, depending on the reagents used.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.
Reduction: Sodium borohydride, lithium aluminum hydride; often performed in anhydrous conditions.
Substitution: Halogenating agents, nucleophiles; reactions may require catalysts or specific solvents.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine or alcohol derivatives.
Scientific Research Applications
2-[Amino(cyclopropyl)methyl]-3,4-dihydropyrimidin-4-one has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential as a bioactive molecule with antimicrobial or antiviral properties.
Medicine: Explored for its potential therapeutic effects, including anticancer and anti-inflammatory activities.
Industry: Utilized in the development of novel materials with unique mechanical or electronic properties.
Mechanism of Action
The mechanism of action of 2-[Amino(cyclopropyl)methyl]-3,4-dihydropyrimidin-4-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and biological context.
Comparison with Similar Compounds
Structural Analogues of Dihydropyrimidin-4-one Derivatives
The dihydropyrimidinone core is shared among several compounds, but substituent variations lead to distinct physicochemical and biological properties. Key analogues include:
Structural Insights :
- Cyclopropane vs. In contrast, the hydroxypropyl group in the analogue from increases polarity, improving aqueous solubility .
- Sulfanyl vs.
Pyrido[1,2-a]pyrimidin-4-one Derivatives
describes fused pyrido-pyrimidinones (e.g., 2-(3,4-dimethoxyphenyl)-7-[(3R)-3-methylpiperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one). These compounds feature a larger aromatic system and piperazine/diazepane substituents, which are absent in the target dihydropyrimidinone. The fused ring system likely improves planar stacking interactions with biological targets (e.g., kinases), while the piperazine group enhances solubility and bioavailability .
Cyclopropane-Containing Analogues in Pharmaceuticals
highlights montelukast derivatives with cyclopropane groups (e.g., 1-[[[(1R)-1-[3-[(1S)-1-[[[1-(Carboxymethyl)cyclopropyl]methyl]sulfanyl]...). These compounds demonstrate the utility of cyclopropane in improving metabolic stability and target engagement, supporting the hypothesis that the cyclopropane in the target compound may similarly resist oxidative metabolism .
Physicochemical and Pharmacokinetic Considerations
- Metabolic Stability : Cyclopropane’s resistance to CYP450-mediated oxidation may grant the target compound a longer half-life compared to compounds with labile substituents (e.g., sulfanyl groups) .
Biological Activity
2-[Amino(cyclopropyl)methyl]-3,4-dihydropyrimidin-4-one, with the CAS number 1342058-28-9, is a compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.
- Molecular Formula : CHNO
- Molecular Weight : 165.19 g/mol
- Structural Formula : The compound features a pyrimidine ring substituted with an amino group and a cyclopropylmethyl moiety.
Biological Activity Overview
Research indicates that this compound exhibits promising biological activities, particularly in the following areas:
-
Anticancer Activity :
- Studies have shown that derivatives of dihydropyrimidinones can induce apoptosis in cancer cells. For instance, compounds similar to 2-[Amino(cyclopropyl)methyl]-3,4-dihydropyrimidin-4-one demonstrated cytotoxic effects against various cancer cell lines, including FaDu hypopharyngeal tumor cells. These compounds often utilize mechanisms involving the disruption of cellular signaling pathways associated with cell proliferation and survival .
-
Cholinesterase Inhibition :
- The compound has been explored for its potential in treating neurodegenerative diseases such as Alzheimer's disease. It has shown the ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes implicated in the breakdown of acetylcholine in the brain. This inhibition may enhance cholinergic transmission, which is beneficial in Alzheimer's therapy .
- Antimicrobial Properties :
The biological activity of 2-[Amino(cyclopropyl)methyl]-3,4-dihydropyrimidin-4-one is believed to be mediated through several mechanisms:
- Apoptosis Induction : The compound may activate apoptotic pathways in cancer cells, leading to programmed cell death.
- Enzyme Inhibition : By inhibiting cholinesterases, it increases acetylcholine levels, which could improve cognitive function in Alzheimer’s patients.
- Antimicrobial Action : The disruption of bacterial cell wall synthesis and interference with metabolic pathways are potential mechanisms for its antibacterial effects.
Case Study 1: Anticancer Activity
In a recent study, derivatives of dihydropyrimidinones were tested against FaDu cells. The results indicated that certain structural modifications led to increased cytotoxicity compared to standard treatments like bleomycin. This suggests that the three-dimensional structure of these compounds plays a crucial role in their biological interactions .
Case Study 2: Neuroprotective Effects
Research focusing on cholinesterase inhibitors highlighted that compounds similar to 2-[Amino(cyclopropyl)methyl]-3,4-dihydropyrimidin-4-one exhibited significant inhibition of AChE and BuChE. This dual inhibition was correlated with improved cognitive performance in animal models .
Data Tables
| Property | Value |
|---|---|
| Molecular Formula | CHNO |
| Molecular Weight | 165.19 g/mol |
| Anticancer Activity | Yes |
| Cholinesterase Inhibition | Yes |
| Antimicrobial Activity | Potentially Yes |
Q & A
Q. What are the key synthetic pathways for 2-[Amino(cyclopropyl)methyl]-3,4-dihydropyrimidin-4-one, and how are reaction conditions optimized?
The synthesis typically involves multi-step reactions, including condensation and cyclization steps. For example:
- Condensation : A cyclopropylamine derivative is reacted with a dihydropyrimidinone precursor under reflux conditions (e.g., in tetrahydrofuran or ethanol) for 12–24 hours, yielding intermediates in 72–83% .
- Cyclization : Acid or base catalysts (e.g., HCl or NaHCO₃) are used at 60–80°C to form the dihydropyrimidinone core, with yields ranging from 70–96% depending on substituents .
- Purification : Column chromatography (silica gel, eluent: ethyl acetate/hexane) or recrystallization ensures high purity (>95%) .
Critical parameters : Temperature control during cyclization and pH adjustment during workup significantly impact yield and selectivity .
Q. How is the molecular structure of this compound characterized?
Structural confirmation relies on:
- X-ray crystallography : Resolves bond lengths, angles, and stereochemistry (e.g., cyclopropyl ring geometry) .
- NMR spectroscopy : 1H/13C NMR identifies functional groups (e.g., NH₂ at δ 4.5–5.0 ppm, cyclopropyl protons at δ 1.0–1.5 ppm) .
- High-resolution mass spectrometry (HRMS) : Validates molecular formula (e.g., [M+H]+ calculated for C₈H₁₂N₃O: 166.0975, observed: 166.0978) .
Table 1 : Key Spectral Signatures
| Technique | Key Peaks/Features | Reference |
|---|---|---|
| 1H NMR (DMSO-d6) | δ 1.2–1.4 (m, 4H, cyclopropyl) | |
| HRMS | m/z 166.0978 ([M+H]+) |
Q. What analytical methods ensure purity and identity in batch-to-batch consistency?
- HPLC : Reverse-phase C18 columns (gradient: 10–90% acetonitrile/water) with UV detection at 254 nm .
- Melting point analysis : Sharp melting points (e.g., 150–154°C) indicate purity .
- LC-MS : Confirms molecular ion peaks and detects impurities (<0.5%) .
Advanced Research Questions
Q. How can synthesis yields be optimized for large-scale production?
Advanced methodologies include:
- Automated flow reactors : Enable precise control of residence time and temperature, improving reproducibility (yields >85%) .
- Microwave-assisted synthesis : Reduces reaction time (e.g., cyclization in 2 hours vs. 12 hours conventionally) .
- DoE (Design of Experiments) : Statistical optimization of parameters (e.g., catalyst loading, solvent ratio) maximizes yield .
Q. How should contradictory biological activity data be resolved?
Discrepancies may arise from assay conditions or impurity profiles. Mitigation strategies:
- Standardized assays : Use radiolabeled binding assays (e.g., ³H-labeled ligands for receptor affinity studies) under controlled pH and ionic strength .
- Orthogonal validation : Compare results across multiple models (e.g., in vitro enzyme inhibition vs. cell-based functional assays) .
Q. What advanced techniques elucidate pharmacokinetic properties?
- Radiolabeled tracer studies : 14C-labeled compound tracks absorption/distribution in rodent models .
- Microsomal stability assays : Liver microsomes (human/rat) assess metabolic degradation (e.g., t½ = 2.5 hours in human microsomes) .
- Plasma protein binding : Equilibrium dialysis quantifies free fraction (e.g., 85% bound to albumin) .
Q. How are spectral discrepancies resolved during structural characterization?
- Multi-technique cross-validation : Combine 2D NMR (COSY, HSQC) with X-ray data to resolve overlapping signals .
- Computational modeling : DFT calculations predict NMR chemical shifts and compare with experimental data .
Data Contradiction Analysis
Case Study : Conflicting solubility reports (e.g., 10 mg/mL vs. 2 mg/mL in DMSO).
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
